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Compound of Interest

Compound Name: 2-Chlorothionicotinamide

CAS No.: 1240596-59-1

Cat. No.: B3031013 Get Quote

Executive Safety Summary
2-Chlorothionicotinamide (also known as 2-chloro-3-pyridinecarbothioamide) is a

functionalized pyridine derivative commonly used as an intermediate in the synthesis of

neonicotinoid insecticides (e.g., Clothianidin) and pharmaceutical compounds.[1][2][3]

Unlike standard organic waste, this compound presents a dual-hazard profile:

Halogenated (Chlorine): Combustion without scrubbing releases corrosive Hydrogen

Chloride (HCl).

Sulfur-Containing (Thioamide): Thermal decomposition releases Sulfur Oxides (

) and Nitrogen Oxides (

).

Core Directive: Due to the generation of toxic combustion byproducts and potential aquatic

toxicity, drain disposal is strictly prohibited. All waste must be segregated as Halogenated

Solid/Liquid Organic Waste and routed for high-temperature incineration with flue gas

scrubbing.

Chemical Profile & Hazard Assessment
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Understanding the physicochemical properties is the first step in a self-validating safety

protocol.

Property Data Operational Implication

Chemical Name 2-Chlorothionicotinamide
Primary identifier for waste

tags.

Synonyms
2-Chloro-3-

pyridinecarbothioamide

Use for SDS search

verification.[1][4]

CAS Number 31251-41-9 (Common variant)
Verify specific isomer on your

container.[1][4]

Physical State Yellow to off-white solid
Dust inhalation risk; requires

N95/P100 mask.[1][4]

Solubility
Low in water; Soluble in polar

organics

Do not attempt aqueous

dilution for drain disposal.[1][4]

Acidity/Basicity Weakly basic (Pyridine ring)

Incompatible with strong

oxidizers and strong acids.[1]

[4][5]

Combustion Products

HCl,

,

, CO

Requires incineration at

>1000°C with scrubbers.[1][4]

The Mechanism of Hazard (The "Why")
As researchers, we must understand why specific disposal routes are chosen.

Thioamide Instability: The

group is susceptible to hydrolysis under acidic conditions, potentially releasing hydrogen
sulfide (

) or breaking down into the corresponding carboxylic acid and ammonia. Therefore, acidic
waste streams must be segregated from this compound to prevent toxic gas generation in
the waste container.
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Halogen Load: The chlorine atom at the C2 position is stable but contributes to the formation

of dioxins if incinerated at low temperatures. This mandates "Halogenated" labeling to

ensure the waste facility uses appropriate thermal destruction methods.

Waste Management Workflow
This protocol is designed to be a closed-loop system, minimizing exposure and ensuring

regulatory compliance (RCRA).

Diagram 1: Waste Segregation & Disposal Logic
This decision tree guides the researcher from the bench to the final disposal pickup.[4]
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Container Selection:
HDPE or Amber Glass

(Avoid Metal)
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Caption: Operational flow for segregating and packaging 2-Chlorothionicotinamide waste to

ensure compliance with halogenated organic waste standards.

Detailed Operational Protocol
Step 1: Segregation & Compatibility

Rule: Classify as Halogenated Organic Waste.

Incompatibility: Never mix with:

Strong Oxidizers (e.g., Nitric Acid, Peroxides) – Risk of exothermic reaction and

release.

Strong Acids – Risk of hydrolysis and fume generation.

Solvent Carriers: If the compound is in solution (e.g., DCM, Ethyl Acetate), the solvent

dictates the primary waste stream, but the "Halogenated" tag remains mandatory due to the

solute.

Step 2: Container Selection
Solids: Use a wide-mouth HDPE (High-Density Polyethylene) jar. If disposing of

contaminated silica gel or filter paper, ensure the container is puncture-resistant.

Liquids: Use amber glass or HDPE carboys.

Why Amber Glass? Thioamides can be light-sensitive.[6] preventing photo-degradation

reduces the risk of pressure buildup in the container.

Step 3: Labeling
Your label must be explicit to protect downstream waste handlers.

Content: "Waste 2-Chlorothionicotinamide in [Solvent Name]"

Hazards: Check Toxic, Irritant.
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Codes: Consult your local EHS for specific RCRA codes. While not a "P-listed" acute toxin, it

often falls under D003 (Reactivity) if sulfide release is suspected, or general toxic organic

codes depending on the solvent mixture (e.g., F002 for halogenated solvents).

Step 4: Storage (Satellite Accumulation)
Store in a cool, dry, well-ventilated area.[2][3][5]

Keep container tightly closed to prevent the "rotten cabbage" sulfur odor from permeating the

lab.

Use secondary containment (tray) to capture potential leaks.

Emergency Response: Spills
Accidents happen. Your response must be immediate and calculated.

Diagram 2: Spill Response Decision Matrix

Spill Detected Assess Volume & State

Minor Solid (<10g)

Major (>100g) or
Respiratory Irritation

Don PPE:
Nitrile Gloves (Double),

Goggles, N95 Mask

Evacuate Lab
Call EHS/Emergency

Sweep gently (avoid dust)
or Wet WipeIf Solid

Absorb with Vermiculite
or Sand

If Solution Wash area with
Soap & Water

Dispose as
Hazardous Waste

Click to download full resolution via product page

Caption: Decision matrix for immediate spill response. Note that major spills or those causing

respiratory distress require immediate evacuation.

Specific Clean-Up Instructions[1][2][3][7]
Dust Control: If the spill is solid powder, do not dry sweep vigorously. This generates

airborne particulates that are potent respiratory irritants. Cover with a wet paper towel or use

an oil-treated sweeping compound before collecting.
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Decontamination: After removing the bulk material, wash the surface with a mild detergent

solution. Avoid using bleach (Sodium Hypochlorite) immediately, as it may react with the

thioamide sulfur to produce heat or unexpected oxidation byproducts.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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